1-(6-(furan-2-yl)pyridazin-3-yl)-N-(pyridin-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[6-(furan-2-yl)pyridazin-3-yl]-N-pyridin-2-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C19H19N5O2/c25-19(21-17-5-1-2-10-20-17)14-8-11-24(12-9-14)18-7-6-15(22-23-18)16-4-3-13-26-16/h1-7,10,13-14H,8-9,11-12H2,(H,20,21,25)
• InChI Key: OVCNLRWCDUKQDT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=CC=N2)C3=NN=C(C=C3)C4=CC=CO4
• Molecular Formula: C19H19N5O2
• Molecular Weight: 349.4 g/mol

Description

1-(6-(furan-2-yl)pyridazin-3-yl)-N-(pyridin-2-yl)piperidine-4-carboxamide is a chemical compound with potential applications in scientific research. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In

Scientific Research Applications

Amplification of Phleomycin Activity

Research conducted by Brown and Cowden (1982) explored the synthesis of compounds, including 6-methylpyrimidin-4(3H)-ones, bearing substituents such as furan-2'-yl. They reported the activities of these compounds, including pyridinyl derivatives, as amplifiers of phleomycin against Escherichia coli. This highlights the potential use of 1-(6-(furan-2-yl)pyridazin-3-yl)-N-(pyridin-2-yl)piperidine-4-carboxamide in enhancing the efficacy of antibiotics like phleomycin (Brown & Cowden, 1982).

Antiprotozoal Agents

A study by Ismail et al. (2004) on novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, which are structurally related to the compound , found these to be effective as antiprotozoal agents. They demonstrated strong DNA affinities and significant in vitro and in vivo activity against Trypanosoma and Plasmodium falciparum, pointing to the potential application of similar compounds in treating protozoal infections (Ismail et al., 2004).

Anticancer Activity

Kumar et al. (2013) synthesized piperazine-2,6-dione derivatives, including those with furan-2-yl substituents, and evaluated them for anticancer activity. Some of these compounds exhibited promising activity against various cancer cell lines, such as breast, lung, colon, ovary, and liver cancers. This suggests a potential avenue for the development of anticancer agents using structurally related compounds (Kumar et al., 2013).

Molecular Interaction Studies

Laughton et al. (1995) studied the interactions of a compound, 2,5-Bis(4-guanylphenyl)furan, with DNA. This research offers insights into how similar furan-containing compounds, such as 1-(6-(furan-2-yl)pyridazin-3-yl)-N-(pyridin-2-yl)piperidine-4-carboxamide, might interact with biological molecules, which is crucial for designing drugs targeting specific DNA sequences or structures (Laughton et al., 1995).